Cas no 2229441-11-4 (methyl 5-[1-(hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-[1-(hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229441-11-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6008609
• PubChem ID: 165681655
• Update Time: 2025-10-28

methyl 5-[1-(hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[1-(hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2229441-11-4
• EN300-1776994

• Inchi： 1S/C11H16N2O3/c1-13-9(11(7-14)4-3-5-11)6-8(12-13)10(15)16-2/h6,14H,3-5,7H2,1-2H3
• InChI Key： SEZJRGWJHXVNQO-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC(C(=O)OC)=NN2C)CCC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-[1-(hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-[1-(Hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229441-11-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as versatile scaffolds for drug discovery. Among these, methyl 5-[1-(hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229441-11-4) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound, characterized by a cyclobutyl-hydroxymethyl moiety and a methylated pyrazole core, has been investigated for its role as an intermediate in the synthesis of bioactive molecules. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters describe its utility in constructing inhibitors targeting protein kinases and inflammatory pathways. For instance, a 2023 study demonstrated its incorporation into novel IRAK4 inhibitors, showing promising anti-inflammatory effects in preclinical models.

Synthetic routes to methyl 5-[1-(hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate have been optimized to achieve higher yields and purity. A key breakthrough involved the use of [3+2] cycloaddition reactions between cyclobutyl ketones and diazo compounds, followed by regioselective esterification (Patent WO2022156789, 2022). Analytical data (NMR, HRMS) confirm the compound’s stability under physiological conditions, supporting its suitability for further derivatization.

Biological evaluations reveal that derivatives of this scaffold exhibit moderate to potent activity against targets such as COX-2 (IC₅₀ = 0.8 μM in a 2024 ACS Chemical Biology report) and PI3Kδ (K_d = 12 nM in a 2023 Nature Communications study). The hydroxymethyl group’s role in enhancing water solubility without compromising membrane permeability has been a focal point of structure-activity relationship (SAR) analyses.

Ongoing clinical-stage research (e.g., NCT05432826) explores its prodrug formulations for oncology indications, leveraging the cyclobutyl ring’s metabolic resistance. Challenges remain in optimizing pharmacokinetics, as noted in a 2024 Molecular Pharmaceutics review, where rapid glucuronidation was observed in hepatic microsome assays.

In conclusion, methyl 5-[1-(hydroxymethyl)cyclobutyl]-1-methyl-1H-pyrazole-3-carboxylate represents a promising chemotype with multifaceted applications. Future directions include exploring its utility in PROTAC designs and as a fragment for covalent inhibitor development, as suggested by recent computational docking studies (2024, RSC Medicinal Chemistry).